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Compound of Interest

Compound Name: threo-Ifenprodil hemitartrate

Cat. No.: B15616709

For Researchers, Scientists, and Drug Development Professionals

Introduction

threo-Ifenprodil hemitartrate is a selective antagonist of the GIuN2B subunit of the N-methyl-
D-aspartate (NMDA) receptor, a key player in excitatory synaptic transmission in the central
nervous system.[1][2][3] It also exhibits activity as a o receptor agonist.[2][3] Accurate and
consistent preparation of stock solutions is critical for reliable experimental outcomes in
neuroscience research and drug discovery. These application notes provide detailed protocols
for the preparation and storage of threo-Ifenprodil hemitartrate stock solutions to ensure their
stability and efficacy.

Physicochemical Properties and Solubility

threo-Ifenprodil hemitartrate is supplied as a crystalline solid.[4] Understanding its solubility
in various solvents is fundamental to preparing appropriate stock solutions for in vitro and in
vivo studies.

Table 1: Solubility of threo-Ifenprodil Hemitartrate in Common Solvents
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Maximum Maximum
Solvent Concentration Concentration Notes
(mg/mL) (mM)
Use fresh, anhydrous
DMSO as moisture
DMSO ~30 - 100 mg/mL[4][5]  ~100 mM[6][7] -
can reduce solubility.
[5]
Ethanol ~30 mg/mL[4] Not specified
Dimethylformamide N
~50 mg/mL[4] Not specified
(DMF)
Gentle warming may
Water ~4 - 6 mg/mL ~10 - 15 mM[1][6][7] be required to fully
dissolve.[1]
PBS (pH 7.2) ~1 mg/mL[4] Not specified

Note: The molecular weight of threo-Ifenprodil hemitartrate is approximately 400.49 g/mol .
[1][6][7] Batch-specific molecular weights may vary, so it is recommended to refer to the
certificate of analysis.

Experimental Protocols
Preparation of a High-Concentration Stock Solution in
an Organic Solvent (e.g., DMSO)

This protocol describes the preparation of a 100 mM stock solution of threo-Ifenprodil
hemitartrate in DMSO.

Materials:
o threo-Ifenprodil hemitartrate powder
e Anhydrous Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials
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Calibrated pipette

Vortex mixer

Procedure:

Determine the required mass: Calculate the mass of threo-Ifenprodil hemitartrate needed
to prepare the desired volume and concentration of the stock solution. For example, to
prepare 1 mL of a 100 mM stock solution (MW: 400.49 g/mol ), you would need 40.05 mg of
the compound.

Weigh the compound: Carefully weigh the calculated amount of threo-Ifenprodil
hemitartrate powder and place it in a sterile microcentrifuge tube.

Add the solvent: Add the appropriate volume of anhydrous DMSO to the tube.

Dissolve the compound: Vortex the solution until the compound is completely dissolved.
Gentle warming in a water bath may be used to aid dissolution if necessary.

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to minimize freeze-thaw cycles.

Preparation of an Aqueous Stock Solution

This protocol outlines the preparation of a 10 mM stock solution in water.

Materials:

threo-Ifenprodil hemitartrate powder
Nuclease-free water

Sterile conical tube or vial

Calibrated pipette

Vortex mixer

Water bath (optional)
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Procedure:

o Determine the required mass: For 1 mL of a 10 mM aqueous stock solution, weigh out 4.005
mg of threo-Ifenprodil hemitartrate.

o Add the solvent: Add the desired volume of nuclease-free water to the tube containing the
powder.

o Dissolve the compound: Vortex the solution thoroughly. Gentle warming may be necessary to
achieve complete dissolution.[1]

o Use immediately: It is highly recommended to prepare and use aqueous solutions on the
same day.[1][4]

Storage and Stability

Proper storage is crucial to maintain the integrity of threo-lIfenprodil hemitartrate and its
solutions.

Table 2: Recommended Storage Conditions

Storage .
Form Duration Notes
Temperature
Some suppliers
suggest storage at
. room temperature.[1]
Solid Powder -20°C > 4 years[4]

[31[7][8] Always refer
to the manufacturer's

instructions.

Organic Stock
_ -20°C or -80°C
Solutions

Up to 1 month at
-20°C[1][5], upto 1
year at -80°C[5]

Aliquot to avoid
repeated freeze-thaw

cycles.

Aqueous Solutions 4°C or -20°C

Not recommended for

more than one day.[4]

Prepare fresh before
each experiment for

optimal results.
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Visualized Workflows and Pathways
Workflow for Stock Solution Preparation and Storage

The following diagram illustrates the general workflow for preparing and storing threo-
Ifenprodil hemitartrate stock solutions.

Storage & Use

Preparation .
Organic Solvent _ | Aliquot into single-use tubes Store at -20°C or -80°C
Weigh Compound Add Solvent Vortex/Warm to Dissolve
Adtieots-Sotvent
Use Aqueous Solution Immediately

Click to download full resolution via product page

Caption: Workflow for threo-Ifenprodil hemitartrate stock solution preparation.

Simplified Signhaling Pathway of NMDA Receptor
Inhibition by Ifenprodil

threo-Ifenprodil acts as an antagonist at the NMDA receptor, specifically targeting the GIuN2B
subunit. The following diagram depicts a simplified representation of this interaction.

@ threo-Ifenprodil

NMDA Receptor /

/

Inhibition
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Caption: Inhibition of NMDA receptor by threo-Ifenprodil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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